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Compound of Interest

Compound Name:
2-(4-Bromo-2-fluorophenyl)-N-

isopropyl-acetamide

CAS No.: 1789298-27-6

Cat. No.: B1411788

Get Quote

Executive Summary
Brominated acetamides (e.g., 2-Bromoacetamide, 2,2-Dibromoacetamide) are potent alkylating

agents widely used in proteomics (cysteine mapping) and organic synthesis. While their utility

stems from their high reactivity toward nucleophiles, this same property renders them acutely

toxic and genotoxic.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic

understanding of their toxicity, specific containment protocols, and self-validating safety

workflows. The core directive is simple: Treat these compounds not just as irritants, but as

"soft" electrophiles capable of permanent biological alkylation.

Chemical Nature & Mechanism of Toxicity
To understand the safety requirements, one must understand the molecular mechanism.

Brominated acetamides are
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-haloacetamides. The carbon adjacent to the carbonyl group is electron-deficient due to the
inductive effect of both the bromine and the carbonyl oxygen.

The Alkylation Mechanism
These compounds act as soft electrophiles. In a biological system, they preferentially react with

soft nucleophiles, primarily the thiol (–SH) groups of cysteine residues in proteins and

glutathione (GSH).

Key Reaction:

Alkylation. The sulfur atom in a protein attacks the

-carbon, displacing the bromide ion. This forms a stable thioether adduct, permanently
modifying the protein.

Target: Glyceraldehyde-3-phosphate dehydrogenase (GAPDH) and DNA repair enzymes.

Consequence: Inhibition of glycolysis, depletion of cellular glutathione, and subsequent

oxidative stress.

Visualization: Molecular Mechanism of Action
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Figure 1: The haptenization pathway where brominated acetamides covalently bind to cellular

proteins, triggering toxicity.

Toxicology Profile
The toxicity of haloacetamides generally follows the leaving group quality: I > Br > Cl.[1]

Therefore, brominated acetamides are significantly more cytotoxic than their chlorinated

counterparts (e.g., chloroacetamide).
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Quantitative Toxicity Data (2-Bromoacetamide)
Endpoint Value Species Classification

Oral LD50 100 mg/kg Rat Acute Tox. 3 (H301)

Dermal LD50 3,160 mg/kg Rat Acute Tox. 5

Skin Corrosion Corrosive Rabbit Skin Corr. 1B (H314)

Eye Damage Irreversible Rabbit Eye Dam. 1 (H318)

Genotoxicity Positive S. typhimurium
Mutagenic (Ames

Test)

Chronic Risks: Genotoxicity & Reproductive Toxicity
Unlike simple acids which cause immediate burns, brominated acetamides are genotoxic.

Mechanism: They can alkylate DNA bases (N7-guanine), leading to replication errors.

Drug Development Context: In pharmaceutical synthesis, 2-bromoacetamide is considered a

Mutagenic Impurity (PMI). According to ICH M7 guidelines, it must be controlled to ppm

levels in final drug substances.

Safety & Handling Protocols
Engineering Controls (Non-Negotiable)

Primary Barrier: All weighing and solubilization must occur inside a certified chemical fume

hood.

Negative Pressure Check: Verify hood flow (>100 fpm) before opening the container.

Balance Enclosure: If weighing powder, use a static-free balance enclosure inside the hood

to prevent dust aerosolization.

Personal Protective Equipment (PPE) Matrix
Standard nitrile gloves are insufficient for prolonged contact with small halogenated molecules

in solution.
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PPE Component Specification Rationale

Gloves (Primary) Silver Shield / Laminate
Resists permeation of small

haloalkanes.

Gloves (Outer) Nitrile (Disposable)
Mechanical protection for the

inner glove.

Respiratory P100/OV Cartridge
Only required if hood failure

occurs (Emergency).

Eye Protection Chemical Goggles
Face shield required if pouring

>100mL.

Decontamination & Quenching Strategy
You cannot simply wipe up a spill with water; you must chemically deactivate the electrophile.

The Quencher:10% Sodium Thiosulfate (

).

Why? Thiosulfate is a "soft" nucleophile that reacts faster with the acetamide than biological

proteins do, converting the toxic alkylator into a harmless water-soluble salt.

Emergency Response Workflow
This protocol is designed to be self-validating. The "Check pH" step ensures the quenching

environment is correct (thiosulfate can decompose to sulfur in acid, though less toxic, it

complicates cleanup).

Spill Response Diagram
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Figure 2: Step-by-step decision tree for neutralizing brominated acetamide spills.

First Aid
Skin Contact: Immediate flush with water for 15 minutes.[2] Do not use ethanol (it may

enhance skin absorption).
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Eye Contact: Flush for 15 minutes. Seek immediate ophthalmological support (risk of corneal

opacity).

Analytical Monitoring (Detection)
For researchers validating cleaning procedures or checking for impurities:

Derivatization: React with excess glutathione (GSH).

Detection: Analyze the GSH-Acetamide adduct via LC-MS/MS.

Parent Ion: Look for the mass shift corresponding to the acetamide addition (+57 Da for

acetamide moiety).

Limit of Detection: Typically <1 ppm.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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